Cas no 1483880-38-1 (1-(3-fluorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(3-fluorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 1483880-38-1
• MF: C₁₀H₈FN₃O
• MW: 205.188425064087
• CID: 6424348
• PubChem ID: 66213963
• Update Time: 2025-10-28

1-(3-fluorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde
• 1H-1,2,3-Triazole-4-carboxaldehyde, 1-[(3-fluorophenyl)methyl]-
• 1-[(3-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carbaldehyde
• starbld0025994
• F2157-0720
• 1483880-38-1
• 1-[(3-fluorophenyl)methyl]triazole-4-carbaldehyde
• AKOS015557402
• 1-(3-Fluorobenzyl)-1H-1,2,3-triazole-4-carbaldehyde

• Inchi： 1S/C10H8FN3O/c11-9-3-1-2-8(4-9)5-14-6-10(7-15)12-13-14/h1-4,6-7H,5H2
• InChI Key： WLBIQNFRGZQOIS-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(F)=C2)C=C(C=O)N=N1

Computed Properties

• Exact Mass: 205.06514005g/mol
• Monoisotopic Mass: 205.06514005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 381.0±52.0 °C(Predicted)
• pka: -1.15±0.12(Predicted)

Additional information on 1-(3-fluorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde

Recent Advances in the Study of 1-(3-fluorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde (CAS: 1483880-38-1)

1-(3-fluorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde (CAS: 1483880-38-1) is a fluorinated triazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile reactivity and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel antimicrobial and anticancer agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential applications in drug discovery.

The compound's unique structural features, including the presence of a fluorine atom and a triazole ring, contribute to its ability to interact with various biological targets. Fluorine incorporation is known to enhance the metabolic stability and bioavailability of drug candidates, while the triazole moiety serves as a privileged scaffold in medicinal chemistry. Recent synthetic methodologies have focused on optimizing the preparation of 1-(3-fluorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde, with an emphasis on green chemistry approaches to improve yield and reduce environmental impact.

In the context of biological activity, preliminary studies have demonstrated that derivatives of 1-(3-fluorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde exhibit promising inhibitory effects against a range of pathogenic microorganisms, including drug-resistant bacterial strains. Mechanistic investigations suggest that these compounds may interfere with essential microbial enzymes or disrupt cell membrane integrity. Additionally, some derivatives have shown selective cytotoxicity against certain cancer cell lines, indicating their potential as lead compounds for anticancer drug development.

Recent advances in computational chemistry have facilitated the rational design of new analogs based on the 1-(3-fluorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde scaffold. Molecular docking studies and quantitative structure-activity relationship (QSAR) analyses have provided valuable insights into the structural requirements for optimal biological activity. These in silico approaches, combined with experimental validation, are accelerating the discovery of more potent and selective derivatives.

The compound's potential extends beyond therapeutic applications. Researchers have explored its use in materials science, particularly in the development of fluorescent probes and sensors. The aldehyde functionality offers a convenient handle for further chemical modifications, enabling the creation of diverse molecular architectures with tailored properties.

Despite these promising developments, challenges remain in the optimization of 1-(3-fluorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde derivatives for clinical applications. Issues such as pharmacokinetic properties, toxicity profiles, and formulation stability require further investigation. Current research efforts are addressing these challenges through systematic structure-activity relationship studies and advanced formulation technologies.

In conclusion, 1-(3-fluorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde represents a valuable scaffold in medicinal chemistry with diverse potential applications. The ongoing research on this compound and its derivatives continues to yield important insights that may contribute to the development of new therapeutic agents and functional materials. Future studies should focus on elucidating the detailed mechanisms of action and translating these findings into clinically relevant applications.